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Compound of Interest

Compound Name: 4-(benzyloxy)aniline

Cat. No.: B124853

Essential Safety and Handling Guide for 4-
(Benzyloxy)aniline

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-(benzyloxy)aniline and its hydrochloride salt.
Adherence to these procedures is essential for ensuring personal safety and minimizing
environmental risk.

Hazard Identification and Safety Summary

4-(Benzyloxy)aniline is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as harmful if swallowed and can cause skin and serious
eye irritation.[1][2] Additionally, it may cause an allergic skin reaction and respiratory irritation.
[1][2] In case of exposure, immediate first aid measures should be taken. For eye contact, rinse
cautiously with water for several minutes.[1] For skin contact, wash with plenty of soap and
water.[1] If inhaled, move the person to fresh air.[1] If swallowed, rinse the mouth and seek
medical attention.[1]

Hazard Summary Table:
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Hazard Statement

GHS Classification

Harmful if swallowed

Acute toxicity, oral (Category 4)

Causes skin irritation

Skin corrosion/irritation (Category 2)

May cause an allergic skin reaction

Skin sensitization (Category 1)

Causes serious eye irritation

Serious eye damage/eye irritation (Category 2A)

May cause respiratory irritation

Specific target organ toxicity - single exposure

(Category 3)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-(benzyloxy)aniline

to minimize exposure and ensure personal safety.

PPE Requirements Table:

Protection Type

Specification

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Butyl, Neoprene, or
Viton). Nitrile gloves are not
recommended for prolonged

use with aniline derivatives.[3]

[4]

To prevent skin contact and
absorption. Always check the
manufacturer's data for

breakthrough times.

Eye and Face Protection

Safety goggles with side

shields or a face shield.

To protect eyes from splashes

and dust particles.

Respiratory Protection

NIOSH-approved N95 or
higher-level particulate
respirator.[5] Work should be
conducted in a certified

chemical fume hood.[3][6]

To prevent inhalation of dust or

aerosols.

Protective Clothing

A fully-buttoned lab coat, long

pants, and closed-toe shoes.

To protect skin from accidental

contact.
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Operational Plan: Safe Handling Protocol

A systematic approach to handling 4-(benzyloxy)aniline is crucial. The following step-by-step
protocol outlines the safe handling procedure from preparation to completion of work.

Experimental Workflow for Handling 4-(Benzyloxy)aniline:
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Operational Workflow for Handling 4-(Benzyloxy)aniline

Preparation

Review SDS and SOPs
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Assemble All Necessary Equipment
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Start Experiment

Handlini
\ 4 9
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Caption: A step-by-step workflow for the safe handling of 4-(benzyloxy)aniline.
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Detailed Methodologies:

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) and relevant Standard Operating
Procedures (SOPs) before starting any work.[6]

[¢]

Designate a specific work area within a certified chemical fume hood.[3][6]

[¢]

Ensure all necessary equipment, including spill cleanup materials, is readily available.[6]

[e]

Put on all required personal protective equipment as detailed in the PPE table above.
e Handling:

o When weighing the solid, use a ventilated balance enclosure or perform the weighing
inside the fume hood to minimize dust generation.[6][7]

o Whenever possible, work with solutions of 4-(benzyloxy)aniline rather than the powder to
reduce the risk of inhalation.[7]

o Keep containers of the chemical tightly closed when not in use.[4]
o Cleanup and Decontamination:

o After completing the work, decontaminate all surfaces and equipment with an appropriate
solvent.

o Wipe down the work area within the fume hood.
o Carefully clean all glassware and equipment used.
e Post-Handling:
o Remove PPE in the correct order to avoid cross-contamination.
o Wash hands thoroughly with soap and water after removing gloves.[8]

o Document the experimental procedure and any observations in the laboratory notebook.
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Disposal Plan

Proper disposal of 4-(benzyloxy)aniline and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Disposal Workflow:
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Disposal Workflow for 4-(Benzyloxy)aniline Waste

Waste Collection
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Store Waste
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l
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Prepare for Disposal
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Do Not Dispose Down the Drain

Click to download full resolution via product page

Caption: A procedural diagram for the safe disposal of 4-(benzyloxy)aniline waste.
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Step-by-Step Disposal Protocol:
o Waste Segregation and Collection:

o Collect all waste materials, including unused chemicals, contaminated PPE, and cleaning
materials, in a designated and clearly labeled hazardous waste container.[3][4]

o Ensure the waste container is made of a compatible material, such as a polyethylene
container.[3]

o Do not mix 4-(benzyloxy)aniline waste with other incompatible waste streams.[4]
e Storage:

o Keep the waste container tightly sealed and store it in a cool, dry, and well-ventilated area
designated for hazardous waste.

o The storage area should be away from direct sunlight and sources of ignition.[4]
» Final Disposal:

o The primary and recommended method for the disposal of 4-(benzyloxy)aniline is
through a licensed hazardous waste disposal company.[9]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the collection and disposal of the hazardous waste.[3]

o Under no circumstances should 4-(benzyloxy)aniline or its waste be disposed of down
the drain or in the regular trash.[3][4]

Quantitative Data

The following table summarizes the available physical and chemical properties of 4-
(benzyloxy)aniline hydrochloride. Specific occupational exposure limits (e.g., PEL, TWA) have
not been established for this compound.

Physical and Chemical Properties Table:
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Property Value
Chemical Formula C13H13NO - HCI
Molecular Weight 235.71 g/mol [2][10]

Off-white to beige or faint brown to light brown

Appearance powder or crystals[5]
Melting Point 228 °C (decomposes)[5]
Solubility No data available

CAS Number 51388-20-6[2][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
(benzyloxy)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124853#personal-protective-equipment-for-handling-
4-benzyloxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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